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Compound of Interest

Compound Name: Dynasore

Cat. No.: B607235

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dynasore is a cell-permeable small molecule that acts as a potent and reversible inhibitor of
dynamin, a GTPase essential for clathrin-mediated endocytosis and vesicle scission.[1][2][3] It
targets the GTPase activity of dynamin 1, dynamin 2, and the mitochondrial dynamin Drp1,
thereby blocking the formation of coated vesicles.[2][4][5] Due to its critical role in cellular
trafficking, Dynasore is widely used in research to study endocytic pathways, synaptic vesicle
recycling, and the cellular entry of pathogens and nanopatrticles.[2][6] This document provides
a detailed protocol for the preparation, storage, and handling of a Dynasore stock solution in
Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary

The following table summarizes the key quantitative data for Dynasore.
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Property Value Source(s)
Molecular Weight 322.31 g/mol [4107118]
Appearance Crystalline solid [9]

Soluble up to 120 mg/mL
(372.31 mM). Other sources
report solubility at 30 mg/mL,
Solubility in DMSO 64 mg/mL, and 100 mM.[2][4] [21[4][51[71[10]
[5][7][10] Sonication is
recommended to aid

dissolution.[7]

Purity >98% [2][5]

Store at -20°C, desiccated.
Storage (Solid) Stable for at least 24 months. [1][2]

[1](2]

Aliquot and store at -20°C or
-80°C. Stable for at least 1
month at -20°C and up to 1
Storage (DMSO Stock) ] 21141071
year at -80°C.[2][4][7] Avoid
repeated freeze-thaw cycles.

[2](7]

o ~15 puM for dynamin GTPase
ICso (in vitro) i [2113114]
activity.

Varies by application, typically
Working Concentration in the range of 15 uM to 80 UM [1][4]

for cell-based assays.[1][4]

Mechanism of Action: Inhibition of Dynamin-
Mediated Endocytosis

Dynasore functions as a non-competitive inhibitor of the GTPase activity of dynamin.[1][5] This
inhibition prevents the scission of clathrin-coated pits from the plasma membrane, thereby
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halting the formation of endocytic vesicles. This mechanism effectively blocks clathrin-mediated
endocytosis.
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Caption: Dynasore inhibits dynamin, blocking vesicle scission.

Experimental Protocol: Preparation of a 100 mM
Dynasore Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Dynasore in DMSO.

Materials:

Dynasore powder (Molecular Weight: 322.31 g/mol )

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer
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e Optional: Water bath sonicator
Procedure:

o Pre-warm Dynasore: Allow the vial of Dynasore powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

o Weigh Dynasore: Accurately weigh out the desired amount of Dynasore powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
32.23 mg of Dynasore.

e Add DMSO: Carefully add the calculated volume of anhydrous DMSO to the microcentrifuge
tube containing the Dynasore powder. For the example above, add 1 mL of DMSO.

» Dissolve Dynasore: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve
the powder. If the compound does not fully dissolve, sonication in a water bath for 5-10
minutes can aid dissolution.[7] Visually inspect the solution to ensure there are no visible
particles.

» Aliquot: Dispense the Dynasore stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 1 year).[2][4][7]

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling Dynasore and DMSO.

e Work in a well-ventilated area or a chemical fume hood.
o Refer to the Safety Data Sheet (SDS) for Dynasore for complete safety information.

Experimental Workflow

The following diagram illustrates the workflow for preparing the Dynasore stock solution.
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Caption: Workflow for Dynasore stock solution preparation.

Dilution to Working Concentration
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To prepare a working solution, the DMSO stock should be diluted in the appropriate aqueous
buffer or cell culture medium. It is crucial to ensure that the final concentration of DMSO in the
working solution is non-toxic to the cells, typically below 0.5% (v/v), and ideally at or below
0.1%.[7]

Example Dilution (for an 80 uM working solution):
e Thaw a single aliquot of the 100 mM Dynasore stock solution at room temperature.

e To prepare 1 mL of an 80 uM working solution, add 0.8 pL of the 100 mM stock solution to
999.2 uL of the desired aqueous buffer or cell culture medium.

» Mix thoroughly by gentle pipetting or vortexing before adding to your experimental system.

Note: When diluting the DMSO stock in an aqueous solution, it is recommended to add the
stock solution to the buffer while vortexing to prevent precipitation of the compound.

Conclusion

Proper preparation and storage of Dynasore stock solutions are critical for obtaining reliable
and reproducible experimental results. By following this detailed protocol, researchers can
ensure the integrity and activity of this potent dynamin inhibitor for their studies in cellular
trafficking and other biological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. USE OF DYNASORE, THE SMALL MOLECULE INHIBITOR OF DYNAMIN, IN THE
REGULATION OF ENDOCYTOSIS - PMC [pmc.ncbi.nim.nih.gov]

2. Dynasore | Cell Signaling Technology [cellsignal.com]

3. apexbt.com [apexbt.com]

4. selleckchem.com [selleckchem.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.targetmol.com/compound/dynasore
https://www.benchchem.com/product/b607235?utm_src=pdf-body
https://www.benchchem.com/product/b607235?utm_src=pdf-body
https://www.benchchem.com/product/b607235?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2796620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2796620/
https://www.cellsignal.com/products/activators-inhibitors/dynasore/46240
https://www.apexbt.com/dynasore.html
https://www.selleckchem.com/products/dynasore.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e 5. Dynasore | Dynamin Inhibitors: R&D Systems [rndsystems.com]

e 6. Dynasore | Dynamin inhibitor | 304448-55-3 | Hello Bio [hellobio.com]

e 7. Dynasore | dynamin 1/2 GTPase Inhibitor | Drp1 Inhibitor | TargetMol [targetmol.com]
» 8. raybiotech.com [raybiotech.com]

e 9. cdn.caymanchem.com [cdn.caymanchem.com]

e 10. Dynasore, dynamin inhibitor (CAS 304448-55-3) | Abcam [abcam.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Dynasore Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607235#how-to-prepare-a-stock-solution-of-
dynasore-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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